Cas no 4238-03-3 (9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-)

9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)- structure
4238-03-3 structure
Product name:9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-
CAS No:4238-03-3
MF:C19H32O2
MW:292.456186294556
CID:1516874
PubChem ID:6433658

9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)- Chemical and Physical Properties

Names and Identifiers

    • 9,11,13-Octadecatrienoic acid, methyl ester, (9E,11E,13E)-
    • U6YHQ05JZS
    • Q27290772
    • Methyl beta-eleostearate
    • EPA Pesticide Chemical Code 118501
    • SCHEMBL11316636
    • beta-Eleostearic acid methyl ester
    • Methyl ester of (Z,E,E)-9,11,13-octadecatrienoic acid
    • trans,trans,trans-octadeca-9,11,13-trienoic acid methyl ester
    • METHYL .BETA.-ELEOSTEARATE
    • 4238-03-3
    • 9,11,13-OCTADECATRIENOIC ACID, METHYL ESTER, (Z,E,E)-
    • .BETA.-ELEOSTEARIC ACID METHYL ESTER
    • Bollex
    • UNII-U6YHQ05JZS
    • SCHEMBL11316639
    • 16195-77-0
    • Inchi: InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8-,11-10+
    • InChI Key: KOJYENXGDXRGDK-NZVWDSLRSA-N
    • SMILES: CCCC\C=C\C=C/C=C/CCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 292.24036
  • Monoisotopic Mass: 292.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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